Cas no 14401-07-1 (N-(2,4-Dinitrophenyl)-DL-threonine)

N-(2,4-Dinitrophenyl)-DL-threonine structure
14401-07-1 structure
Product Name:N-(2,4-Dinitrophenyl)-DL-threonine
CAS No:14401-07-1
MF:C10H11N3O7
MW:285.210242509842
MDL:MFCD00070530
CID:120395
PubChem ID:87567617
Update Time:2025-04-18

N-(2,4-Dinitrophenyl)-DL-threonine Chemical and Physical Properties

Names and Identifiers

    • Threonine,N-(2,4-dinitrophenyl)-
    • N-(2,4-Dinitrophenyl)-DL-threonine
    • N-Dnp-DL-threonine
    • dnp-dl-thr-oh
    • Dinitrophenylthreonine
    • N-Dnp-DL-threonine Dnp-DL-Thr-OH
    • n-(2,4-dinitrophenyl)threonine
    • 2-(2,4-Dinitroanilino)-3-hydroxybutanoic acid
    • 2-[(2,4-dinitrophenyl)amino]-3-hydroxybutanoic acid
    • 2-[(2,4-dinitrophenyl)amino]-3-oxidanyl-butanoic acid
    • NSC89613
    • DNP-L-THREONINE
    • NCIOpen2_007241
    • L-Threonine,4-dinitrophenyl)-
    • PWOCOTZWYFGDMO-UHFFFAOYSA-N
    • NSC96398
    • CHEMBL609712
    • 1655-65-8
    • CS-0201880
    • N-(2,4-Dinitrophenyl)-Dl-threonine (Dnp-DL-xiThr-OH)
    • AKOS002844499
    • D1039
    • HY-W142096
    • N-2,4-Dinitrophenyl-l-threonine
    • 5788-68-1
    • NSC-89613
    • N-(2,4-dinitrophenyl)-d,l-threonine
    • A810651
    • AKOS016142927
    • 16068-25-0
    • A808154
    • FT-0637074
    • NSC-96398
    • 2-(2,4-Dinitroanilino)-3-hydroxybutanoic acid #
    • 2-(2,4-dinitrophenylamino)-3-hydroxybutanoic acid
    • DTXSID10936366
    • 14401-07-1
    • MFCD00070530
    • (2S,3R)-2-((2,4-Dinitrophenyl)amino)-3-hydroxybutanoic acid
    • (2S,3R)-2-[(2,4-DINITROPHENYL)AMINO]-3-HYDROXYBUTANOIC ACID
    • DB-043620
    • DB-042714
    • A12054
    • MDL: MFCD00070530
    • Inchi: 1S/C10H11N3O7/c1-5(14)9(10(15)16)11-7-3-2-6(12(17)18)4-8(7)13(19)20/h2-5,9,11,14H,1H3,(H,15,16)
    • InChI Key: PWOCOTZWYFGDMO-UHFFFAOYSA-N
    • SMILES: OC(C)C(C(=O)O)NC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 285.06000
  • Monoisotopic Mass: 285.06
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 391
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 161
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.5

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.629g/cm3
  • Melting Point: 153.0 to 156.0 deg-C
  • Boiling Point: 572ºC at 760 mmHg
  • Flash Point: 299.7ºC
  • Refractive Index: 1.676
  • PSA: 161.20000
  • LogP: 1.86830
  • Solubility: Not determined

N-(2,4-Dinitrophenyl)-DL-threonine Security Information

  • Symbol: GHS02
  • Prompt:dangerous
  • Hazard Statement: H228
  • Warning Statement: P210-P240-P241-P280
  • Hazardous Material transportation number:1325
  • HazardClass:4.1
  • PackingGroup:II

N-(2,4-Dinitrophenyl)-DL-threonine Pricemore >>

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